2,3-Dimethyl-4-methoxybenzyl chloride

• Molecular Formula: C10H13ClO
• Molecular Weight: 184.66 g/mol
• IUPAC Name: 1-(chloromethyl)-4-methoxy-2,3-dimethylbenzene
• InChI: InChI=1S/C10H13ClO/c1-7-8(2)10(12-3)5-4-9(7)6-11/h4-5H,6H2,1-3H3
• InChI Key: SUFVHDRZEXESEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C)OC)CCl

Description

2,3-Dimethyl-4-methoxybenzyl chloride is a useful research compound. Its molecular formula is C10H13ClO and its molecular weight is 184.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1 g (6.016 mmol) of 2,3-dimethyl-4-methoxybenzyl alcohol (Aldrich, Steinheim, FRG) and 4.8 g of diisopropylaminomethylpolystyrene (polyhunig base, see Ex. 44a) in 21 ml of abs. ether are treated dropwise, at from 0° C. to 5° C. and over the space of approximately 25 min, with 0.482 ml of thionyl chloride. After the reaction has ended, the mixture is filtered with suction and the solvent and the excess reagent are removed. The residue, which is the desired title compound, is subjected, without purification, to further processing. TLC Rf (hexane:ethyl acetate 4:1)=0.59. IR(CH2Cl2) inter alia: 1599, 1485, 1466 und 1107 cm-1. 1H-NMR (200 MHz, CDCl3): 7.14 (d, 1H); 6.69 (d, 1H); 4.64 (s, 2H); 3.82, 2.34 and 2.18 (each s, each 3H).